Cas no 2092187-56-7 (Benzene, 2-bromo-4-(difluoromethyl)-3-fluoro-1-methyl-)

• Product Name: Benzene, 2-bromo-4-(difluoromethyl)-3-fluoro-1-methyl-
• CAS No: 2092187-56-7
• MF: C₈H₆BrF₃
• MW: 239.032452106476
• CID: 5969851
• PubChem ID: 131267540
• Update Time: 2025-10-29

Benzene, 2-bromo-4-(difluoromethyl)-3-fluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-4-(difluoromethyl)-3-fluoro-1-methyl-
• 2-Bromo-4-(difluoromethyl)-3-fluoro-1-methylbenzene
• 2092187-56-7
• EN300-6511302
• 3-Bromo-1-(difluoromethyl)-2-fluoro-4-methylbenzene

• Inchi： 1S/C8H6BrF3/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,8H,1H3
• InChI Key： GMKSDVHRJJXAMN-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(C(F)F)C(F)=C1Br

Computed Properties

• Exact Mass: 237.96050g/mol
• Monoisotopic Mass: 237.96050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.551±0.06 g/cm3(Predicted)
• Boiling Point: 214.6±35.0 °C(Predicted)

Additional information on Benzene, 2-bromo-4-(difluoromethyl)-3-fluoro-1-methyl-

Comprehensive Analysis of Benzene, 2-bromo-4-(difluoromethyl)-3-fluoro-1-methyl- (CAS No. 2092187-56-7)

The chemical compound Benzene, 2-bromo-4-(difluoromethyl)-3-fluoro-1-methyl- (CAS No. 2092187-56-7) is a halogenated aromatic hydrocarbon with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine, difluoromethyl, and fluorine substituents, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. The presence of both difluoromethyl and fluoro groups in CAS No. 2092187-56-7 aligns with this trend, making it a subject of interest for drug discovery programs. Searches for terms like "fluorinated benzene derivatives" and "halogenated aromatic compounds in drug design" have spiked, reflecting the growing curiosity about such molecules.

The synthesis of Benzene, 2-bromo-4-(difluoromethyl)-3-fluoro-1-methyl- typically involves multi-step reactions, including electrophilic aromatic substitution and halogenation. Its methyl group at the 1-position adds steric control, which can influence reactivity in downstream applications. This specificity is crucial for researchers optimizing structure-activity relationships (SAR) in medicinal chemistry. Online queries such as "synthesis of bromo-difluoromethyl benzene derivatives" highlight the technical focus of users exploring this compound.

From an industrial perspective, CAS No. 2092187-56-7 is often discussed in contexts like high-performance materials and specialty chemicals. Its halogen-rich structure contributes to flame retardancy and polymer modification, topics frequently searched in conjunction with "advanced material additives". Environmental considerations also play a role, with studies examining the biodegradability of such compounds—a hot topic in green chemistry forums.

Analytical characterization of this compound relies on techniques like NMR spectroscopy (particularly 19F-NMR for fluorine detection) and mass spectrometry. These methods are essential for verifying purity, a critical factor given the compound's use in precision applications. Search terms like "NMR analysis of fluorinated benzenes" underscore the analytical challenges users seek to address.

Regulatory compliance for Benzene, 2-bromo-4-(difluoromethyl)-3-fluoro-1-methyl- varies by region, but its non-listed status in major chemical inventories facilitates research use. However, proper handling protocols for halogenated compounds remain a frequent search topic, emphasizing safety awareness. The compound's logP value (a measure of lipophilicity) also attracts attention from researchers studying drug permeability.

Future directions for this compound may include exploration in PET radiopharmaceuticals (due to fluorine-18 labeling potential) or electronic materials. These applications align with trending searches for "fluorine in imaging agents" and "halogenated semiconductors", demonstrating how CAS No. 2092187-56-7 intersects with cutting-edge technologies.